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Compound of Interest

0O,0-Dimethyl Phosphorothionate-

Compound Name:
13C2 Ammonium Salt

Cat. No.: B13436911

Get Quote

Executive Summary & Compound Identity

0,0-Dimethyl Phosphorothionate (DMTP) is a non-specific dialkyl phosphate (DAP) metabolite
derived from the biological breakdown of O,O-dimethyl organophosphorus insecticides (e.g.,
Fenitrothion, Methyl Parathion, Malathion).

The 13C2-labeled isotopologue is critical for isotope dilution mass spectrometry (IDMS),
correcting for matrix effects and recovery losses during LC-MS/MS analysis.

Chemical Identity & Forms

A critical distinction must be made between the Free Acid and the Salt forms. This distinction

dictates solubility.
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Free Acid Ammonium/Sodium Salt
Feature . .
(Metabolite/Parent) (Commercial Standard)
1330052-30-6 (13C2-
CAS (Unlabeled) 1112-38-5 ]
Ammonium)
Physical State Liquid (Pale yellow, stench) Solid (Crystalline/Powder)
] - ) Polar Solvents (Water,
Primary Solubility Organic Solvents (DCM, EtAc)
Methanol)
pKa ~1.25 (Strong Acid) N/A (Already ionized)
LogP ~1.15 < 0 (Highly Polar)

Critical Application Note: Most commercial DMTP-13C2 reference standards are supplied as
Ammonium or Sodium salts to ensure stability and reduce volatility. Do not apply solubility data

for the liquid acid form to the solid salt standard.

Solubility Profile & Solvent Compatibility[1]

The following data categorizes solvent suitability for the 13C2-Ammonium Salt form, which is
the standard configuration for laboratory stocks.

Primary Solvents (Stock Preparation)
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Solvent Solubility Rating

Application

Technical Rationale

Methanol (MeOH) High (>50 mg/mL)

Primary Stock

The ammonium salt
dissociates readily.
MeOH prevents
hydrolysis better than
water during long-term

storage.

Water High (>100 mg/mL)

Working Solutions

Excellent solubility
due to ionic nature.
However, aqueous
stocks are prone to
hydrolysis over time;

prepare fresh.

Acetonitrile (ACN) Moderate

LC Mobile Phase

Soluble enough for
dilute working
standards, but less
effective for dissolving
high-concentration
solid salts than
MeOH.

Secondary Solvents (Extraction & Processing)
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Solvent Solubility Rating Application Technical Rationale

The salt will NOT
dissolve. You must

. i acidify the aqueous
Dichloromethane Low (Salt) / High

) LLE Extraction sample (pH < 1) to
(DCM) (Acid)

convert DMTP to its
free acid form for

DCM extraction.

. Similar to DCM. Only
Low (Salt) / High

Ethyl Acetate (Acid) LLE Extraction effective for the
Ci
protonated acid form.

Used to remove non-

polar interferences.
Hexane / Toluene Negligible Wash Steps DMTP-13C2 remains

in the aqueous/polar

phase.

Experimental Protocols
Protocol A: Preparation of Stable Stock Solutions

Objective: Create a 1.0 mg/mL stock solution of DMTP-13C2 (Ammonium Salt).

o Equilibration: Allow the vial to reach room temperature before opening to prevent
condensation (hygroscopic nature).

e Solvent Choice: Use LC-MS Grade Methanol. Do not use water for the primary stock to
minimize hydrolysis.

 Dissolution:
o Weigh 1.0 mg of DMTP-13C2 Ammonium Salt.
o Transfer to a silanized amber glass vial.

o Add 1.0 mL of Methanol.[1]
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o Vortex for 30 seconds. Sonication is rarely needed but safe for <1 min if required.

o Storage: Store at -20°C. Stable for >12 months.

Protocol B: Sample Extraction Workflow (LLE)

This workflow demonstrates how to manipulate solubility by altering pH, allowing the extraction
of the analyte while retaining the Internal Standard (I1S) behavior.
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Urine Sample (1 mL)

Spike IS: DMTP-13C2
(Dissolved in MeOH)

IS is now in solution

Acidify to pH < 1.0
(6M HCI)

Converts Salt -> Free Acid

Add Extraction Solvent
(Ethyl Acetate or DCM)

Phase Separation

Analyte Partitions

Organic Phase Agqueous Phase
(Contains DMTP-13C2 Acid) (Discard)

;

Evaporate to Dryness
(N2 stream @ 35°C)

Reconstitute
(Mobile Phase: 90:10 H20:MeOH)

Click to download full resolution via product page

Figure 1: Liquid-Liquid Extraction workflow leveraging pH-dependent solubility switches.
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Stability & Handling (Self-Validating Systems)

To ensure data integrity, implement these self-validating checks:
e The "Shift" Check:
o DMTP-13C2 should co-elute exactly with native DMTP.

o Validation: If the IS peak elutes earlier than the native peak by >0.1 min, check your
mobile phase pH. Differences in ionization state between the stock (salt) and sample
(acid) can cause shifts if the column buffering is inadequate.

» Hydrolysis Monitor:

o DMTP can hydrolyze to DMP (Dimethylphosphate) or inorganic phosphate under high
alkaline conditions.

o Validation: Monitor the transition m/z 143 - 97 (DMTP-13C2) vs. m/z 127 — 79 (DMP-
13C2). Appearance of the 127 mass indicates stock degradation.

Storage Conditions

e Solid: -20°C, Desiccated. (Hygroscopic - protect from moisture).
e Solution (MeOH): -20°C. Stable for 1 year.
e Solution (Water): +4°C. Use within 24 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. esslabshop.com [esslabshop.com]

e 2. Dimethyl phosphorothioate | C2ZH70O3PS | CID 168140 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Technical Guide: Solubility & Handling of O,O-Dimethyl
Phosphorothionate-13C2]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13436911/docs#technical-guide-solubility-handling-
of-0-0-dimethyl-phosphorothionate-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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